C2H2 capture and separation in a MOF based on Ni6 trigonal-prismatic units†
Chemical Communications Pub Date: 2022-05-04 DOI: 10.1039/D2CC01506D
Abstract
A honeycomb MOF, based on rare Ni6 trigonal-prismatic supermolecular building blocks, was fabricated by utilizing an unexploited [1,1′-biphenyl]-3,3′,5,5′-tetracarboxylic acid linker with –NH2 substituent groups. The MOF contains novel building blocks and an enchanting structure, and also exhibits water-stable characteristics. Uniquely, the accessible adsorption sites, arising due to the high-density Lewis-basic amino-coordinated groups and uncoordinated carboxylate O atoms in the pores, endow the MOF with excellent capture and separation capabilities for C2H2.
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